Methyl[2-methyl-4-(methylamino)pentan-2-yl]amine dihydrochloride
Overview
Description
Scientific Research Applications
Spectroscopic Identification and Derivatization
Spectroscopic studies, including GC-MS, IR, NMR, and X-ray diffraction, have been utilized for the identification and derivatization of novel cathinones, showcasing the chemical's relevance in forensic science and analytical methodologies. This approach aids in the classification and understanding of chemical properties and potential applications of similar compounds (Nycz et al., 2016).
Drug Synthesis and Antagonist Development
In pharmaceutical research, derivatives of the chemical have been explored for their therapeutic potentials. For example, synthesis processes have been developed for key intermediates targeting specific receptors, demonstrating the chemical's importance in the creation of novel therapeutics (Hashimoto et al., 2002). Additionally, pharmacological characterization of specific derivatives has identified potential applications in treating diseases and conditions like malaria and depression (Dola et al., 2016).
Molecular Structure Analysis
The detailed analysis of molecular structures through techniques like X-ray diffraction and NMR spectroscopy has enabled the understanding of complex interactions and the design of molecules with desired properties. These studies facilitate the exploration of new materials, catalysts, and drugs by providing insights into molecular geometries, binding affinities, and reactivity (Żabiński et al., 2010).
Catalysis and Green Chemistry
Research into catalyst-free methodologies for selective chemical reactions using sustainable sources highlights the role of related chemical structures in advancing green chemistry practices. These methods aim to reduce environmental impact by minimizing hazardous reagents and utilizing renewable resources (Zou et al., 2020).
Properties
IUPAC Name |
2-N,4-N,2-trimethylpentane-2,4-diamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H20N2.2ClH/c1-7(9-4)6-8(2,3)10-5;;/h7,9-10H,6H2,1-5H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHVYWRHIXDLBHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C)(C)NC)NC.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H22Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.